3-Bromo-4-nitroaniline

• IUPAC Name: 3-bromo-4-nitroaniline
• InChI: InChI=1S/C6H5BrN2O2/c7-5-3-4(8)1-2-6(5)9(10)11/h1-3H,8H2
• InChI Key: RLAIFIDRVAAEBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)Br)[N+](=O)[O-]
• Molecular Formula: C6H5BrN2O2
• DSSTOX Substance ID: DTXSID80474245
• Molecular Weight: 217.02 g/mol
• CAS RN: 40787-96-0

Description

3-Bromo-4-nitroaniline is a compound that is structurally related to various other nitroaniline derivatives, which are often studied for their interactions with other molecules and their potential applications in fields such as dye synthesis and molecular probing. Although the provided papers do not directly discuss 3-Bromo-4-nitroaniline, they do provide insights into the behavior of similar compounds, which can be extrapolated to understand the properties and reactions of 3-Bromo-4-nitroaniline.

Synthesis Analysis

The synthesis of bromo-nitroaniline derivatives can be achieved through environmentally friendly processes, as demonstrated by the preparation of 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide–bromate salts in an aqueous acidic medium . This method emphasizes the use of solvent-free conditions and the potential for recycling the reaction medium, which could be adapted for the synthesis of 3-Bromo-4-nitroaniline.

Molecular Structure Analysis

The molecular structure of nitroaniline derivatives can be complex, as seen in the crystalline complex formed by 2-methyl-4-nitroaniline with a self-complementary dinucleoside monophosphate . The nitroaniline molecules in this study stack above and below guanine-cytosine pairs, indicating potential stacking interactions that could also be relevant to the structure of 3-Bromo-4-nitroaniline.

Chemical Reactions Analysis

Aromatic nucleophilic substitution reactions involving bromo-nitrobenzo[b]thiophene and amines have been observed to result in unexpected isomers, suggesting a novel rearrangement mechanism . This indicates that 3-Bromo-4-nitroaniline could also undergo interesting nucleophilic substitution reactions with amines, potentially leading to novel compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of bromo-nitroaniline derivatives can be influenced by the presence of substituents on the benzene ring. For instance, the isomorphous structures of 2-methyl-4-nitroanilinium bromide and iodide show ionic and hydrocarbon layers with specific stacking and hydrogen bonding patterns . These findings can help predict the behavior of 3-Bromo-4-nitroaniline in solid-state and its potential interactions with other molecules through hydrogen bonding.

Scientific Research Applications

1. Phase Equilibria and Crystallization Studies

Research on urea and 4-bromo-2-nitroaniline systems, closely related to 3-Bromo-4-nitroaniline, shows significant miscibility gaps and the formation of eutectic and monotectic structures. These findings contribute to understanding the phase behavior and crystallization processes in organic systems, which is crucial for material synthesis and processing (Reddi, Ganesamoorthy, Gupta, & Rai, 2012).

2. Chemical Synthesis and Transformations

The compound has applications in chemical synthesis, notably in the Skraup-type synthesis of 3-Bromoquinolin-6-ols. This process involves the transformation of various substituted anilines, including 4-nitroanilines, into more complex compounds, which are useful intermediates in organic synthesis (Lamberth et al., 2014).

3. Molecular Interactions and Reactions

3-Bromo-2-nitrobenzo[b]thiophene, a compound structurally related to 3-Bromo-4-nitroaniline, demonstrates interesting reactivity with amines, leading to novel aromatic nucleophilic substitution reactions. This kind of research enhances our understanding of reaction mechanisms and molecular interactions in organic chemistry (Guerrera, Salerno, Lamartina, & Spinelli, 1995).

4. Detection and Sensor Applications

The development of novel fluorescent sensors for the detection of nitroaniline compounds, like 4-nitroaniline, is an important application area. These sensors, based on molecularly imprinted poly(ionic liquid), offer high sensitivity and selectivity, which are critical for environmental monitoring and industrial applications (Xie et al., 2020).

5. Spectroscopic and Thermodynamic Analysis

Studies on the molecular structure, spectroscopic, and electric properties of compounds like 4-bromo-2-nitroaniline provide valuable insights into their physicochemical characteristics. This information is vital for designing materials with specific properties and applications (Hernández-Paredes et al., 2015).

6. Environmental Applications

Investigations into the biodegradation of nitroaniline compounds, such as 4-nitroaniline, by bacterial cultures have significant environmental implications. This research is crucial for developing biological treatment methods for removing toxic compounds from wastewater, particularly from industrial dye effluents (Khalid, Arshad, & Crowley, 2009).

Safety And Hazards

3-Bromo-4-nitroaniline is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Use of personal protective equipment and adequate ventilation is advised when handling this compound.